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Compound Name: (2R,3R)-GSK973

Cat. No.: B12420607

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological effects of (2R,3R)-GSK973, a

selective inhibitor of the second bromodomain (BD2) of the Bromodomain and Extra-Terminal

(BET) family of proteins. To ensure a comprehensive evaluation, this document outlines

orthogonal validation strategies, comparing GSK973's performance with alternative

pharmacological and genetic approaches. Detailed experimental protocols and quantitative

data are presented to support the validation of on-target effects and to assess potential off-

target liabilities.

Introduction to (2R,3R)-GSK973 and Orthogonal
Validation
(2R,3R)-GSK973 is a potent and highly selective chemical probe for the BD2 of BET proteins

(BRD2, BRD3, BRD4, and BRDT)[1][2]. It exhibits a 1600-fold selectivity for the second

bromodomain (BD2) of BRD4 over the first bromodomain (BD1)[1][2]. Orthogonal validation is a

critical process in drug discovery and chemical biology to confirm that the observed biological

effects of a compound are due to its interaction with the intended target. This is achieved by

using multiple, independent methods to interrogate the target and its downstream pathways.
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This guide will compare the effects of GSK973 with:

Pan-BET inhibitors (e.g., JQ1, I-BET762), which inhibit both BD1 and BD2.

Other BD2-selective inhibitors (e.g., GSK046, ABBV-744) to confirm class-specific effects.

Genetic knockdown of BET proteins (e.g., siRNA targeting BRD4), which provides a non-

pharmacological method for target validation.

Comparative Efficacy and Potency
The following tables summarize the inhibitory concentrations (IC50) of GSK973 and its

comparators in various biochemical and cellular assays.

Table 1: Biochemical Potency against BET Bromodomains
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Compound Target Assay Type pIC50 IC50 (nM)
Selectivity
(BD2 vs.
BD1)

(2R,3R)-

GSK973
BRD4 BD2 TR-FRET 7.8 ~16

1600-fold[1]

[2]

BRD2 BD2 TR-FRET 7.5 ~32 -

BRD3 BD2 TR-FRET 7.4 ~40 -

BRDT BD2 TR-FRET 7.8 ~16 -

JQ1 Pan-BET - - - Non-selective

GSK046

(iBET-BD2)
BRD4 BD2 TR-FRET - 49[3][4]

Highly

Selective for

BD2

BRD3 BD2 TR-FRET - 98[3][4]

BRD2 BD2 TR-FRET - 264[3][4]

BRDT BD2 TR-FRET - 214[3][4]

ABBV-744 BRD4 BD2 - - 4[5] ~500-fold

BRD2 BD2 - - 8[5]

BRD3 BD2 - - 13[5]

BRDT BD2 - - 18[5]

Table 2: Cellular Proliferation (IC50 Values)
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Cell Line Cancer Type
(2R,3R)-
GSK973 (nM)

JQ1 (nM) ABBV-744 (nM)

MOLM-13
Acute Myeloid

Leukemia

Data not

available
~150-300[6][7] ~10-50[8]

MV4-11
Acute Myeloid

Leukemia

Data not

available
~245[9] ~10-50[8]

EOL-1
Acute Myeloid

Leukemia

Data not

available
321[10]

Data not

available

Prostate Cancer

Cell Lines
Prostate Cancer

Data not

available
-

Potent

activity[11]

Signaling Pathways and Mechanisms of Action
BET proteins are key regulators of gene transcription, and their inhibition affects critical

signaling pathways involved in cancer and inflammation.

c-Myc Pathway
A primary mechanism of action for BET inhibitors is the downregulation of the proto-oncogene

MYC. BRD4, in particular, is known to occupy the super-enhancers that drive MYC expression.
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Mechanism of c-Myc regulation by BET proteins and points of inhibition.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b12420607/docs?utm_src=pdf-body-img#orthogonal-validation-of-2r-3r-gsk973-effects-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420607?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


NF-κB Signaling Pathway
BET proteins, particularly BRD2 and BRD4, have also been implicated in the regulation of the

NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway,

which is a key driver of inflammation and cell survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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